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Compound of Interest

Compound Name: Melamine cyanurate

Cat. No.: B034449 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the smoke suppression capabilities of Melamine Cyanurate (MCA) in polymeric systems, with

a comparative analysis against other common flame retardants. This guide provides supporting

experimental data, detailed methodologies, and visual representations of the underlying

mechanisms.

Melamine cyanurate (MCA) has emerged as a significant halogen-free flame retardant, valued

for its efficacy in reducing the flammability of polymeric materials. A key advantage of MCA is

its ability to suppress smoke generation during combustion, a critical factor in fire safety. This

guide provides a detailed comparison of MCA's smoke suppression performance with other

flame retardants, supported by quantitative data from standardized fire tests.

Comparative Analysis of Smoke Suppression
Performance
The following tables summarize the performance of melamine cyanurate and alternative flame

retardants in Polyamide 6 (PA6) and Ethylene-Vinyl Acetate (EVA) copolymers, based on cone

calorimeter and smoke density tests.

Cone Calorimeter Test Data for Polyamide 6 (PA6)
The cone calorimeter test is a widely used method to study the fire behavior of materials. It

measures key parameters such as the Peak Heat Release Rate (PHRR), which indicates the
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intensity of the fire, and the Total Heat Release (THR), which relates to the total energy output.

A lower PHRR and THR are desirable for fire safety.

Material
Composition

Peak Heat Release
Rate (PHRR)
(kW/m²)

Total Heat Release
(THR) (MJ/m²)

Time to Ignition
(TTI) (s)

Neat PA6 1056 89.8 50

PA6 + 15 wt%

Melamine Cyanurate

(MCA)

558 79.5 53

PA6 + 15 wt%

Aluminum

Diethylphosphinate

(DEPAL)

682 78.1 48

PA6 + 15 wt% DEPAL

+ 5 wt% Magnesium

Hydroxide

517 73.5 52

Note: Data for Neat PA6, PA6 + MCA, PA6 + DEPAL, and PA6 + DEPAL + Magnesium

Hydroxide is compiled from a study on halogen-free flame retardants in PA6-based composites.

[1]

Smoke Density Test Data (ASTM E662) for Polyamide 6
(PA6)
The ASTM E662 standard test method is used to determine the specific optical density of

smoke generated by solid materials. A lower maximum specific optical density (Ds(max))

indicates less smoke production.
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Material Composition
Maximum Specific Optical Density
(Ds(max)) - Flaming Mode

PA66 (30% Glass Fiber) ~800

PA66 (30% GF) with Organic Phosphinate ~200

Note: While specific data for PA6 with MCA under ASTM E662 was not available in the

searched literature, the provided data for a similar polyamide (PA66) with a phosphorus-based

flame retardant demonstrates the potential for significant smoke reduction. Further testing is

recommended for a direct comparison.[2]

Cone Calorimeter Test Data for EVA Copolymers
Material Composition

Peak Heat Release Rate
(PHRR) (kW/m²)

Total Heat Release (THR)
(MJ/m²)

Neat EVA 2800 110

EVA + 25 wt% Melamine

Cyanurate (MCA) + other fillers
350 50

Note: The data for the EVA composite represents a formulation containing MCA along with

other ceramifiable fillers. While not a direct measure of MCA alone, it indicates a significant

reduction in heat release in an EVA matrix.

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below to ensure

reproducibility and accurate comparison.

Cone Calorimeter Test (ISO 5660-1)
Objective: To determine the heat release rate and other fire-related properties of materials.

Apparatus: A cone calorimeter consisting of a conical radiant heater, a load cell, an exhaust

system with gas analysis, and a spark igniter.

Procedure:
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Specimen Preparation: Specimens with dimensions of 100 mm x 100 mm and a thickness

not exceeding 50 mm are conditioned at 23 ± 2 °C and 50 ± 5% relative humidity until a

constant mass is achieved.

Mounting: The conditioned specimen is wrapped in aluminum foil, leaving the top surface

exposed, and placed in the sample holder.

Exposure: The sample holder is positioned under the conical heater, and the material is

exposed to a constant heat flux, typically 35 kW/m² or 50 kW/m².

Ignition: A spark igniter is positioned above the specimen to ignite the flammable gases

produced.

Data Collection: During the test, the following parameters are continuously measured and

recorded:

Heat release rate (HRR)

Time to ignition (TTI)

Mass loss rate

Smoke production rate

Concentrations of oxygen, carbon monoxide, and carbon dioxide in the exhaust stream.

Termination: The test is terminated when flaming ceases or after a predetermined time

period.

Smoke Density Test (ASTM E662)
Objective: To measure the specific optical density of smoke generated by solid materials.

Apparatus: A sealed smoke density chamber containing a radiant heat source, a photometer

system to measure light obscuration, and a specimen holder.

Procedure:
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Specimen Preparation: Three specimens, each 76.2 mm x 76.2 mm, are conditioned at 23 ±

3°C and 50 ± 5% relative humidity for at least 48 hours.

Test Modes: The test is conducted in two modes:

Non-flaming mode: The specimen is exposed to a radiant heat flux of 25 kW/m².

Flaming mode: The specimen is exposed to the same radiant heat flux with the presence

of a pilot flame.

Procedure:

The test chamber is brought to the specified operating conditions.

The specimen is placed in the holder and exposed to the heat source.

The attenuation of a light beam passing through the smoke is measured by a photometer.

Data Collection: The specific optical density (Ds) is calculated from the light transmittance

data. The maximum specific optical density (Ds(max)) and the time to reach it are recorded.

Mechanisms of Smoke Suppression and
Experimental Workflows
The following diagrams illustrate the smoke suppression mechanism of melamine cyanurate
and the workflows of the key experimental tests.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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